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Compound of Interest

Compound Name: Dimethyl peroxide

Cat. No.: B1211507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl peroxide (CH₃OOCH₃), the simplest dialkyl peroxide, is a compound of significant

interest in various fields of chemistry, including atmospheric chemistry, combustion science,

and as a radical initiator in organic synthesis. Its defining feature is the relatively weak peroxide

bond (-O-O-), which dictates its reactivity and thermal instability. This guide provides a

comprehensive overview of the fundamental chemical properties of dimethyl peroxide,

including its molecular structure, spectroscopic signature, thermal decomposition kinetics, and

safe handling protocols. The information presented herein is intended to be a valuable resource

for researchers and professionals working with or studying this reactive species.

Molecular Structure and Properties
The molecular structure of dimethyl peroxide has been a subject of considerable

investigation, with its conformational preference being a key point of discussion. It is now

established that dimethyl peroxide predominantly exists in a trans or near-trans conformation.

[1][2][3] This structural arrangement minimizes steric hindrance between the two methyl

groups.

Below is a logical diagram illustrating the key structural features of dimethyl peroxide.
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Key Structural Features of Dimethyl Peroxide

Dimethyl Peroxide (CH₃OOCH₃)

Molecular Structure

Trans Conformation Key Bond Lengths Key Bond Angles Rotational Barrier

Click to download full resolution via product page

Caption: Key structural aspects of the dimethyl peroxide molecule.

Table 1: Fundamental Properties of Dimethyl Peroxide

Property Value Reference(s)

Molecular Formula C₂H₆O₂ [4]

Molecular Weight 62.07 g/mol [4]

IUPAC Name methylperoxymethane [4]

CAS Number 690-02-8 [4]

Physical State Liquid at room temperature

Boiling Point 13.5 °C (55.4 °F; 286.6 K)

Density 0.856 g/cm³

Appearance Colorless liquid

Solubility in Water Soluble

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1211507?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211507?utm_src=pdf-body
https://www.benchchem.com/product/b1211507?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C690028&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C690028&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C690028&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C690028&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Structural Parameters of Dimethyl Peroxide

Parameter Value Reference(s)

O-O Bond Length ~1.45 Å

C-O Bond Length ~1.42 Å

C-H Bond Length ~1.10 Å

C-O-O Bond Angle ~105°

H-C-O Bond Angle ~110°

COOC Dihedral Angle ~180° (trans) [1][2][3]

Rotational Barrier Data not available

Note: Some structural parameters are based on computational models and may vary slightly

based on the experimental or theoretical method employed.

Spectroscopic Characterization
The spectroscopic signature of dimethyl peroxide provides valuable information for its

identification and characterization.

Infrared (IR) Spectroscopy: The infrared spectrum of dimethyl peroxide exhibits characteristic

vibrational modes. Calculated vibrational frequencies include:

C-O stretch: ~1360 cm⁻¹[5]

C-H wag: ~1590 cm⁻¹[5]

C-H stretch: ~3200 cm⁻¹[5] A band in the 10-12 µm (1000-833 cm⁻¹) region is generally

considered characteristic of the O-O stretching vibration in peroxides.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While experimental NMR data for pure

dimethyl peroxide is not readily available in the literature, predicted ¹H NMR spectra can be

found in chemical databases. Due to the symmetry of the molecule, a single peak is expected

for the six equivalent protons of the two methyl groups.
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Mass Spectrometry (MS): The mass spectrum of dimethyl peroxide obtained by electron

ionization (EI) shows a molecular ion peak (M⁺) at m/z 62. The fragmentation pattern is

characterized by the cleavage of the weak O-O bond and subsequent reactions of the resulting

methoxy radicals.

Thermal Decomposition
The thermal decomposition of dimethyl peroxide is a critical aspect of its chemistry,

particularly in its role as a radical initiator. The process is a unimolecular reaction that follows

first-order kinetics.

The decomposition pathway can be visualized as follows:
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Thermal Decomposition of Dimethyl Peroxide

Dimethyl Peroxide (CH₃OOCH₃)

[CH₃-O-O-CH₃]‡

Heat (Δ)

2 Methoxy Radicals (2 •OCH₃)

O-O Bond Cleavage

Further Products
(e.g., CH₃OH, H₂CO)

Secondary Reactions
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General Synthesis Workflow for Dimethyl Peroxide

Start

Reactants:
- Dimethyl Sulfate

- Hydrogen Peroxide
- Base (e.g., KOH)

Reaction in a suitable solvent
(e.g., tert-butanol) at low temperature

Aqueous Workup
(e.g., extraction with an organic solvent)

Purification
(e.g., distillation under reduced pressure)

Characterization
(e.g., NMR, GC-MS)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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